Cas no 83488-03-3 (Phenol,2-amino-4-(2,2-dimethylpropyl)-6-nitro-)

Phenol,2-amino-4-(2,2-dimethylpropyl)-6-nitro- structure
83488-03-3 structure
Product Name:Phenol,2-amino-4-(2,2-dimethylpropyl)-6-nitro-
CAS No:83488-03-3
MF:C11H16N2O3
MW:224.256342887878
CID:730134
PubChem ID:5743752
Update Time:2025-04-19

Phenol,2-amino-4-(2,2-dimethylpropyl)-6-nitro- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2-amino-4-(2,2-dimethylpropyl)-6-nitro-
    • 2-amino-4-(2,2-dimethylpropyl)-6-nitrophenol
    • 2-amino-6-nitro-4-neopentylphenol
    • 83488-03-3
    • EINECS 280-466-1
    • NS00058764
    • DTXSID301003474
    • Inchi: 1S/C11H16N2O3/c1-11(2,3)6-7-4-8(12)10(14)9(5-7)13(15)16/h4-5,14H,6,12H2,1-3H3
    • InChI Key: NVKBPXZFYMDQOR-UHFFFAOYSA-N
    • SMILES: OC1C(=CC(=CC=1[N+](=O)[O-])CC(C)(C)C)N

Computed Properties

  • Exact Mass: 224.11609238g/mol
  • Monoisotopic Mass: 224.11609238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 92.1Ų
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